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Compound of Interest

Compound Name: Veramid

CAS No.: 8015-18-7

Cat. No.: B1219812

Get Quote

A Note on Terminology:

Extensive searches for "Veramid" as a reagent in organic synthesis did not yield information on

a specific, recognized chemical entity used for this purpose. The term "Veramid" is listed as a

synonym for a pharmaceutical mixture of aminopyrine and barbital, which is not a reagent. It is

highly probable that the intended topic is "Versamid," a trade name for a series of polyamide

resins. This document will first clarify the nature and application of Versamid resins and then, to

address the likely interest in amide bond formation for the target audience, will provide detailed

notes and protocols on modern reagents and methods for amide synthesis.

Part 1: Versamid® Polyamide Resins
Versamid® resins are a well-established line of reactive polyamides derived from dimerized

fatty acids and polyamines. They are not used as reagents in the traditional sense of organic

synthesis for creating new, small-molecule entities. Instead, their primary application is as

curing agents (hardeners) for epoxy resins. The amine functional groups on the polyamide

backbone react with the epoxide groups of the epoxy resin to form a durable, cross-linked

thermoset polymer.
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Applications of Versamid® Resins:
The resulting epoxy-polyamide systems are known for their toughness, flexibility, and excellent

adhesive and corrosion-resistant properties. Key applications include:

Industrial and Marine Coatings: Protective coatings for steel and concrete in corrosive

environments.

Adhesives: High-strength adhesives for bonding a variety of substrates.

Primers: Primers for metal surfaces to enhance adhesion and corrosion resistance.

Concrete Repair and Flooring: Binders for durable concrete repair mortars and seamless

flooring systems.

Properties of Common Versamid® Resins:
The properties of the cured epoxy system can be tailored by selecting a specific Versamid®

grade. Below is a summary of properties for some common Versamid® products.

Property Versamid® 115 Versamid® 125 Versamid® 140

Viscosity High Medium Low to Medium

Amine Value 230-246 mg KOH/g 290-320 mg KOH/g 350-400 mg KOH/g

Pot Life Long Medium Short

Flexibility Excellent Good Moderate

Chemical Resistance Good Very Good Excellent

Primary Use
Adhesives, flexible

coatings

General purpose

coatings, adhesives

High-performance

coatings, tank linings

Note: The data presented are typical values and may vary. Please refer to the manufacturer's

technical data sheets for precise specifications.
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Part 2: Reagents and Protocols for Amide Bond
Formation in Organic Synthesis
The amide bond is a cornerstone of modern chemistry, central to the structure of peptides,

proteins, and a vast number of pharmaceuticals. The synthesis of amides is therefore a critical

transformation for researchers, scientists, and drug development professionals. This section

provides an overview of common reagents and protocols for amide bond formation.

Overview of Amide Synthesis
The direct reaction of a carboxylic acid and an amine is generally unfavorable due to the

formation of a stable ammonium carboxylate salt. Therefore, the carboxylic acid must be

"activated" to facilitate nucleophilic attack by the amine. This is typically achieved by converting

the carboxylic acid into a more reactive intermediate, such as an acid chloride, an active ester,

or by using a coupling reagent.

Common Coupling Reagents for Amide Synthesis
Coupling reagents are compounds that facilitate the formation of an amide bond by activating

the carboxylic acid in situ. The choice of reagent depends on factors such as the steric

hindrance of the substrates, the presence of sensitive functional groups, and the need to

suppress racemization in chiral substrates.
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Reagent Class Examples Advantages Disadvantages

Carbodiimides DCC, DIC, EDC
Widely used, effective,

relatively inexpensive.

Can cause

racemization,

byproducts can be

difficult to remove

(e.g., DCU).

Phosphonium Salts
BOP, PyBOP, HBTU,

HATU

High reactivity, low

racemization, suitable

for hindered

substrates.

More expensive,

byproducts can be

problematic.

Uronium/Guanidinium HBTU, HATU, HCTU

Similar to

phosphonium salts:

high efficiency and

low racemization.

Cost can be a factor.

Other T3P®, CDI

T3P® has easily

removable

byproducts; CDI is

simple to use.

May not be suitable

for all substrates.

Experimental Protocols
1. General Protocol for Amide Synthesis using EDC and HOBt

This is a widely used and reliable method for forming amide bonds, particularly in peptide

synthesis, as the addition of HOBt suppresses racemization.

Materials:

Carboxylic acid (1.0 equiv)

Amine (1.1 equiv)

EDC (1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) (1.2 equiv)

HOBt (Hydroxybenzotriazole) (1.2 equiv)
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Anhydrous DCM (Dichloromethane) or DMF (Dimethylformamide)

Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2-3 equiv, if the amine is a salt)

Saturated aqueous NaHCO₃ solution

Brine

Anhydrous MgSO₄ or Na₂SO₄

Procedure:

Dissolve the carboxylic acid (1.0 equiv) and HOBt (1.2 equiv) in anhydrous DCM or DMF.

Add the amine (1.1 equiv). If the amine is provided as a hydrochloride or other salt, add

DIPEA or TEA (2-3 equiv) to the mixture.

Cool the mixture to 0 °C in an ice bath.

Add EDC (1.2 equiv) portion-wise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by TLC or LC-MS.

Upon completion, dilute the reaction mixture with DCM.

Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water

(1x), and brine (1x).

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

Purify the crude product by column chromatography or recrystallization as needed.

2. General Protocol for Amide Synthesis using an Acid Chloride

This is a classic and highly effective method, suitable for robust substrates.

Materials:
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Carboxylic acid (1.0 equiv)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.2 - 2.0 equiv)

Anhydrous DCM or Toluene

A catalytic amount of DMF (if using oxalyl chloride)

Amine (2.2 equiv) or Amine (1.1 equiv) and a non-nucleophilic base like Pyridine or TEA (1.2

equiv)

Procedure:

Acid Chloride Formation: To a solution of the carboxylic acid (1.0 equiv) in anhydrous DCM,

add thionyl chloride (1.5 equiv) at 0 °C. Allow the mixture to warm to room temperature and

stir for 1-3 hours (or until gas evolution ceases). Alternatively, use oxalyl chloride with a

catalytic drop of DMF. The solvent and excess reagent are typically removed in vacuo to

yield the crude acid chloride.

Amide Formation: Dissolve the crude acid chloride in fresh anhydrous DCM. Cool the

solution to 0 °C.

Slowly add a solution of the amine (2.2 equiv) in DCM. The second equivalent of the amine

acts as a base to neutralize the HCl byproduct. Alternatively, use 1.1 equivalents of the

amine and 1.2 equivalents of a base like pyridine or TEA.

Stir the reaction at 0 °C for 30 minutes and then at room temperature for 2-4 hours.

Work-up and purification are similar to the EDC coupling protocol described above.

Workflow and Pathway Diagrams
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Caption: General workflow for amide bond formation.

This document has aimed to clarify the identity of "Veramid" versus "Versamid" and to provide

relevant and practical information on amide bond formation for professionals in research and

drug development.

To cite this document: BenchChem. [Veramid as a Reagent in Organic Synthesis: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219812/docs#veramid-as-a-reagent-in-organic-
synthesis-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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